2-(Dihexylamino)-N-(4-((4-(((dihexylamino)acetyl)amino)phenyl)sulfonyl)phenyl)acetamide
Overview
Description
2-(Dihexylamino)-N-(4-((4-(((dihexylamino)acetyl)amino)phenyl)sulfonyl)phenyl)acetamide is a complex organic compound characterized by its multiple functional groups, including amine, sulfonyl, and acetamide groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(Dihexylamino)-N-(4-((4-(((dihexylamino)acetyl)amino)phenyl)sulfonyl)phenyl)acetamide typically involves multiple steps, starting with the preparation of intermediate compounds. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high yield and purity.
Industrial Production Methods
Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. These methods often include continuous flow processes and the use of automated systems to ensure consistent quality and scalability.
Chemical Reactions Analysis
Types of Reactions
2-(Dihexylamino)-N-(4-((4-(((dihexylamino)acetyl)amino)phenyl)sulfonyl)phenyl)acetamide can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., halogens). The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to ensure the desired outcome.
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.
Scientific Research Applications
2-(Dihexylamino)-N-(4-((4-(((dihexylamino)acetyl)amino)phenyl)sulfonyl)phenyl)acetamide has several scientific research applications, including:
Chemistry: Used as a reagent or intermediate in organic synthesis.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a lead compound in drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-(Dihexylamino)-N-(4-((4-(((dihexylamino)acetyl)amino)phenyl)sulfonyl)phenyl)acetamide involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context and application. The compound may bind to enzymes, receptors, or other biomolecules, modulating their activity and leading to downstream effects.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to 2-(Dihexylamino)-N-(4-((4-(((dihexylamino)acetyl)amino)phenyl)sulfonyl)phenyl)acetamide include other sulfonyl and acetamide derivatives with comparable structures and functional groups.
Uniqueness
The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications.
Properties
CAS No. |
32794-43-7 |
|---|---|
Molecular Formula |
C40H66N4O4S |
Molecular Weight |
699.0 g/mol |
IUPAC Name |
2-(dihexylamino)-N-[4-[4-[[2-(dihexylamino)acetyl]amino]phenyl]sulfonylphenyl]acetamide |
InChI |
InChI=1S/C40H66N4O4S/c1-5-9-13-17-29-43(30-18-14-10-6-2)33-39(45)41-35-21-25-37(26-22-35)49(47,48)38-27-23-36(24-28-38)42-40(46)34-44(31-19-15-11-7-3)32-20-16-12-8-4/h21-28H,5-20,29-34H2,1-4H3,(H,41,45)(H,42,46) |
InChI Key |
NWBUMOPUYMABDT-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCN(CCCCCC)CC(=O)NC1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)CN(CCCCCC)CCCCCC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
